2-((2-oxo-2-phenylethyl)thio)-3-phenethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-phenacylsulfanyl-3-(2-phenylethyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H20N2O2S2/c25-19(17-9-5-2-6-10-17)15-28-22-23-18-12-14-27-20(18)21(26)24(22)13-11-16-7-3-1-4-8-16/h1-10H,11-15H2
• InChI Key: UMQANRAGWNDUJD-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)CCC3=CC=CC=C3)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C22H20N2O2S2
• Molecular Weight: 408.5 g/mol

Description

2-((2-oxo-2-phenylethyl)thio)-3-phenethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H20N2O2S2 and its molecular weight is 408.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research has explored the synthesis and reactions of various heterocyclic compounds, including those related to Biginelli compounds and thieno[3,2-d]pyrimidines. For instance, Kappe and Roschger (1989) investigated the synthesis and reactions of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, leading to the formation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines through condensation reactions Kappe & Roschger, 1989. These synthetic pathways offer insights into the structural modifications and potential applications of such compounds in scientific research.

Biological Activity and Applications

Several studies have focused on the synthesis of derivatives with potential biological activities. For example, Hafez and El-Gazzar (2017) synthesized novel thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, evaluating their antitumor activity against various human cancer cell lines. Their findings suggest that certain derivatives exhibit potent anticancer activity, comparable to doxorubicin, indicating the potential therapeutic applications of these compounds Hafez & El-Gazzar, 2017.

Quantum Chemical Studies

The electronic structure and reactivity of substituted 2-oxo(thioxo)thieno[2,3-d]pyrimidin-4-ones have also been examined through quantum chemical studies. Mamarahmonov et al. (2014) performed calculations to understand the mechanism of ipso-substitution of the methyl group by the nitro group in these compounds, providing insights into their chemical reactivity and potential applications in the development of new materials or drugs Mamarahmonov et al., 2014.